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Compound of Interest

Compound Name: Dichotomine C

Cat. No.: B15569600 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of Dichotomine C, a β-carboline

alkaloid with the IUPAC name methyl (1S)-1-(1,2-dihydroxyethyl)-9H-pyrido[3,4-b]indole-4-

carboxylate. While a specific CAS Number for Dichotomine C is not yet widely cataloged in

major chemical databases, its unique structure and potential biological significance warrant this

in-depth exploration for researchers, scientists, and professionals in drug development.

Core Chemical Identity
Based on structural analysis of its SMILES identifier, Dichotomine C possesses a tetracyclic

β-carboline core, a privileged scaffold in medicinal chemistry known for a wide range of

biological activities. The molecule is further characterized by a methoxycarbonyl group at

position 4 and a chiral (S)-1,2-dihydroxyethyl substituent at position 1.
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Identifier Value

Trivial Name Dichotomine C

IUPAC Name
methyl (1S)-1-(1,2-dihydroxyethyl)-9H-

pyrido[3,4-b]indole-4-carboxylate

Molecular Formula C₁₅H₁₄N₂O₄

Molecular Weight 286.29 g/mol

InChI

InChI=1S/C15H14N2O4/c1-21-15(20)11-6-9-8-

4-2-3-5-10(8)16-13(9)14(17-11)12(19)7-18/h2-

6,12,16,18-19H,7H2,1H3/t12-/m0/s1

InChIKey WKUVQUIYZHZZFT-LBPRGKRZSA-N

SMILES
COC(=O)c1cc2[nH]c3ccccc3c2nc1--INVALID-

LINK--CO

CAS Number Not Assigned

Potential Biological Significance and Research
Directions
While specific experimental data for Dichotomine C is limited in publicly accessible literature,

the β-carboline structural motif is associated with a diverse array of pharmacological activities.

Alkaloids containing this nucleus have been reported to exhibit properties including:

Anticancer Activity: Many β-carboline derivatives have demonstrated cytotoxicity against

various cancer cell lines.

Neurological Effects: The scaffold can interact with various receptors and enzymes in the

central nervous system.

Antimicrobial and Antiviral Properties: Certain β-carbolines have shown inhibitory activity

against bacteria, fungi, and viruses.

The presence of the dihydroxyethyl side chain and the methoxycarbonyl group on the

Dichotomine C structure suggests unique possibilities for hydrogen bonding and other
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molecular interactions, which may translate to novel biological activities. Further research is

warranted to isolate, synthesize, and biologically evaluate this compound to unlock its full

therapeutic potential.

Experimental Protocols: A General Framework
While specific experimental protocols for Dichotomine C are not yet established, the following

outlines a general workflow for the isolation, characterization, and biological evaluation of novel

natural products of this class.

Logical Workflow for Dichotomine C Research

Isolation & Purification Structural Elucidation

Biological Evaluation

Chemical Synthesis
Plant Material Collection
(e.g., Cordia dichotoma)

Extraction
(e.g., Maceration with Methanol)

Fractionation
(e.g., Liquid-Liquid Partitioning)

Chromatographic Separation
(e.g., Column Chromatography, HPLC)

Spectroscopic Analysis
(NMR, MS, IR, UV-Vis)

Determination of
Absolute Stereochemistry

In vitro Assays
(e.g., Cytotoxicity, Antimicrobial)

Retrosynthetic Analysis

Mechanism of Action Studies In vivo Studies
(if warranted)

Synthetic Route Development Analogue Synthesis for SAR
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A generalized workflow for the discovery and development of Dichotomine C.

Potential Signaling Pathways for Investigation
Given the known activities of other β-carboline alkaloids, several signaling pathways could be

relevant for investigating the mechanism of action of Dichotomine C.

Hypothesized Signaling Pathway Interactions
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Cancer-Related Pathways Neurological Pathways Infectious Disease Pathways

Dichotomine C

Apoptosis Pathway Cell Cycle Regulation DNA Damage Response Serotonin Receptor Signaling Dopamine Receptor Signaling Monoamine Oxidase Inhibition Viral Replication Machinery Bacterial Cell Wall Synthesis

Click to download full resolution via product page

To cite this document: BenchChem. [Unveiling Dichotomine C: A Technical Guide to a Novel
β-Carboline Alkaloid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569600#dichotomine-c-iupac-name-and-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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